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Compound of Interest

Compound Name: Biotin-PEG3-amine

Cat. No.: B606131

Essential Safety and Handling Guide for Biotin-
PEG3-amine

For researchers, scientists, and drug development professionals, ensuring safe handling of
laboratory chemicals is paramount. This guide provides essential, immediate safety and
logistical information for handling Biotin-PEG3-amine, including operational and disposal
plans, to foster a secure and efficient research environment.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Biotin-PEG3-amine, compiled from
various safety data sheets.
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Property Value Citations
Chemical Formula C18H34N405S [1112][3]
Molecular Weight 418.55 g/mol [2][3]

Off-white to slightly grey
Appearance i [3]
amorphous solid

Purity >98% [3]
- Soluble in DMSO, DMF, and
Solubility [3]
MeOH.
Storage Temperature -20°C [3114]

Hazard Identification and Personal Protective
Equipment (PPE)

Biotin-PEG3-amine is considered hazardous. It may cause skin and serious eye irritation, and
may also cause respiratory irritation.[5] It is harmful if swallowed.[2] Therefore, adherence to
proper safety protocols and the use of appropriate personal protective equipment are crucial.

Engineering Controls:

» Use only in a well-ventilated area, preferably in a chemical fume hood.[2][5]
Personal Protective Equipment:

» Eye/Face Protection: Wear tight-sealing safety goggles or a face shield.[6]

o Skin Protection: Wear protective gloves and a lab coat.[6] Specific glove material should be
chosen based on the solvent used and breakthrough time.

o Respiratory Protection: If working outside a fume hood or if dust/aerosols may be generated,
wear a NIOSH/MSHA-approved respirator.[6]

Operational Handling and Storage Protocol
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Handling:

Avoid contact with skin, eyes, and clothing.[4][6]

e Do not breathe dust or aerosols.[4][6]

e Wash hands thoroughly after handling.[5]

e Do not eat, drink, or smoke in the laboratory.[6]

o Equilibrate the vial to room temperature before opening to prevent moisture condensation.[7]

o Dissolve the reagent immediately before use as it is moisture-sensitive and can hydrolyze.[7]
Do not prepare stock solutions for long-term storage unless specified by the manufacturer.[4]

[7]
Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][8]
e The recommended storage temperature is -20°C.[3][4]
o Protect from long-term exposure to light.[8]

Below is a workflow for the safe handling of Biotin-PEG3-amine.
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o Evacuate personnel from the immediate area.[6]

o Wear appropriate PPE, including respiratory protection.[2]

o Cover powder spills with a plastic sheet to minimize dust.[6]

 For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[2][9]
o Collect the spilled material into a suitable container for disposal.[6][3]

o Clean the contaminated area thoroughly.[6]

o Prevent the spill from entering drains or waterways.[2][6][8]

First Aid Measures:

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention if irritation persists.[5][8]

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of soap
and water. Seek medical attention if irritation occurs.[5][8]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[2][8]

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2][8]

The following diagram outlines the emergency response protocol for accidental exposure.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024-version-BHp3qLIFrD.pdf
https://dcchemicals.com/msds/MSDS_DC35055.html
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024-version-BHp3qLIFrD.pdf
https://dcchemicals.com/msds/MSDS_DC35055.html
https://file.medchemexpress.com/batch_PDF/HY-140134/PC-Biotin-PEG3-NHS-ester-SDS-MedChemExpress.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024-version-BHp3qLIFrD.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024-version-BHp3qLIFrD.pdf
https://dcchemicals.com/msds/MSDS_DC35055.html
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024-version-BHp3qLIFrD.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://www.cephamls.com/wp-content/uploads/2022/12/10532-Biotin-PEG3-Amine_SDS-Rev2.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://www.cephamls.com/wp-content/uploads/2022/12/10532-Biotin-PEG3-Amine_SDS-Rev2.pdf
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://dcchemicals.com/msds/MSDS_DC35055.html
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://dcchemicals.com/msds/MSDS_DC35055.html
https://docs.aatbio.com/products/safety-data-sheet-sds/safety-data-sheet-for-biotin-peg3-amine-catalog-3024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Accidental Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

If irritation persists mmediately

Remove Contaminated Clothing If irritation persists

If irritation persists Move to Fresh Air Rinse Mouth with Water

Wash with Soap & Water Flush Eyes for 15 mins Immediately

If irritation persists \If irritation persists

Seek Medical Attention

Click to download full resolution via product page
Emergency Response for Accidental Exposure

Disposal Plan

All waste materials, including empty containers and contaminated items, must be disposed of in
accordance with local, state, and federal regulations.[8]

o Collect waste in a designated, properly labeled, and sealed container.
+ Do not allow the product to reach groundwater, water courses, or sewage systems.[8][10]

+ Dispose of the waste through a licensed waste disposal contractor.[5] Empty containers may

retain product residue and can be hazardous.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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